Cas no 478247-30-2 (4-[(4-tert-Butylphenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine)

• Product Name: 4-[(4-tert-Butylphenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine
• CAS No: 478247-30-2
• MF: C₂₇H₂₆N₂O₂S₂
• MW: 474.637544155121
• CID: 5707896
• PubChem ID: 3845729
• Update Time: 2023-10-15

4-[(4-tert-Butylphenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-tert-butylphenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine
• 478247-30-2
• 9N-571S
• 4-(4-tert-butylphenyl)sulfanyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidine
• 4-{[4-(tert-butyl)phenyl]sulfanyl}-5-[(4-methylphenyl)sulfonyl]-2-phenylpyrimidine
• AKOS005104061
• 4-[(4-tert-Butylphenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine

• Inchi： 1S/C27H26N2O2S2/c1-19-10-16-23(17-11-19)33(30,31)24-18-28-25(20-8-6-5-7-9-20)29-26(24)32-22-14-12-21(13-15-22)27(2,3)4/h5-18H,1-4H3
• InChI Key： MPNRYROAFHAWPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1SC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 474.14357042g/mol
• Monoisotopic Mass: 474.14357042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 93.6Ų